Cas no 52783-18-3 (2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl)

• Product Name: 2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl
• CAS No: 52783-18-3
• MF: C₁₂BrCl₉
• MW: 543.109394073486
• CID: 1584362
• PubChem ID: 187853
• Update Time: 2025-04-21

2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl
• 1-bromo-2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenyl)benzene
• DTXSID60200766
• 1,1'-Biphenyl, bromononachloro-
• 52783-18-3
• bromononachlorobiphenyl

• Inchi： 1S/C12BrCl9/c13-3-1(4(14)8(18)11(21)7(3)17)2-5(15)9(19)12(22)10(20)6(2)16
• InChI Key： CAWIJYVUVPFQRC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 537.6384
• Monoisotopic Mass: 537.638012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.95
• Boiling Point: 481.6°C at 760 mmHg
• Flash Point: 281.4°C
• Refractive Index: 1.658
• PSA: 0